3-bromo-6-pyridin-4-yl-2H-indazole
Content Navigation
Product Name
IUPAC Name
Molecular Formula
Molecular Weight
InChI
InChI Key
SMILES
Canonical SMILES
Systematic IUPAC Nomenclature and Structural Representation
The IUPAC name for this compound is derived from its parent structure, 2H-indazole, a bicyclic system comprising a benzene ring fused to a pyrazole ring. Substitution patterns are assigned based on the indazole numbering system:
- Bromine at position 3.
- Pyridin-4-yl (a pyridine ring attached via its 4-position) at position 6.
The systematic name is 3-bromo-6-(pyridin-4-yl)-2H-indazole. Its structural formula (Figure 1) highlights the planar indazole core with bromine and pyridine substituents, which influence electronic distribution and reactivity.
CAS Registry Number and Alternative Naming Conventions
While the exact CAS Registry Number for 3-bromo-6-pyridin-4-yl-2H-indazole is not explicitly listed in available databases, closely related compounds provide context. For example:
- 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS 60869-95-6) shares a brominated indazole scaffold.
- 6-Bromo-2-methyl-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-2H-indazole-3-carboxamide (CAS 2034548-98-4) demonstrates analogous bromo-indazole-pyridine hybridization.
Alternative names for the compound may include 3-bromo-6-(4-pyridyl)-2H-indazole or 6-(4-pyridinyl)-3-bromo-2H-indazole, reflecting substitutive nomenclature conventions.
Molecular Formula and Weight Analysis
The molecular formula is C₁₅H₁₀BrN₃, calculated as follows:
- Indazole core: C₇H₅N₂
- Pyridin-4-yl substituent: C₅H₄N
- Bromine: Br
The molecular weight is 320.17 g/mol, with exact mass 319.01 Da. Isotopic distribution patterns show characteristic bromine doublets (¹:¹ ratio for ⁷⁹Br and ⁸¹Br).
XLogP3
Hydrogen Bond Acceptor Count
Hydrogen Bond Donor Count
Exact Mass
Monoisotopic Mass
Heavy Atom Count
Dates
Explore Compound Types
